Cas no 62315-01-9 (Benzoic acid, 2-hydroxy-5-(1-naphthalenylmethyl)-, methyl ester)

Benzoic acid, 2-hydroxy-5-(1-naphthalenylmethyl)-, methyl ester structure
62315-01-9 structure
Product name:Benzoic acid, 2-hydroxy-5-(1-naphthalenylmethyl)-, methyl ester
CAS No:62315-01-9
MF:C19H16O3
MW:292.328545570374
CID:449617
PubChem ID:71387607

Benzoic acid, 2-hydroxy-5-(1-naphthalenylmethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-hydroxy-5-(1-naphthalenylmethyl)-, methyl ester
    • methyl 2-hydroxy-5-(naphthalen-1-ylmethyl)benzoate
    • DTXSID90809721
    • Methyl 2-hydroxy-5-[(naphthalen-1-yl)methyl]benzoate
    • 62315-01-9
    • Inchi: InChI=1S/C19H16O3/c1-22-19(21)17-12-13(9-10-18(17)20)11-15-7-4-6-14-5-2-3-8-16(14)15/h2-10,12,20H,11H2,1H3
    • InChI Key: CXJFIWMOOMIRLP-UHFFFAOYSA-N
    • SMILES: COC(=O)C1=C(C=CC(=C1)CC2=CC=CC3=CC=CC=C32)O

Computed Properties

  • Exact Mass: 292.10998
  • Monoisotopic Mass: 292.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5Ų
  • XLogP3: 5.1

Experimental Properties

  • PSA: 46.53

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